Cas no 158144-55-9 ([1,1'-Biphenyl]-2-carboxylicacid, 4'-(hydroxymethyl)-, methyl ester)

• Product Name: [1,1'-Biphenyl]-2-carboxylicacid, 4'-(hydroxymethyl)-, methyl ester
• CAS No: 158144-55-9
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 108025
• Update Time: 2025-11-01

[1,1'-Biphenyl]-2-carboxylicacid, 4'-(hydroxymethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylicacid, 4'-(hydroxymethyl)-, methyl ester
• 2-(4-HYDROXYMETHYLPHENYL)PHENYLSULFONAMIDE
• 2-[4-(hydroxymethyl)phenyl]benzenesulfonamide
• 2-(2-METHYLPHENYL)QUINOLINE-4-CARBOHYDRAZIDE
• methyl 4'-(hydroxymethyl)biphenyl-2-carboxylate
• Methyl2-[4-(hydroxymethyl)phenyl]benzoate
• Methyl 2-(4-hydroxymethylphenyl)benzoate
• Telmisartan Impurity 4
• [1,1'-Biphenyl]-2-carboxylic acid, 4'-(hydroxymethyl)-, methyl ester
• Methyl 4'-(hydroxymethyl)-[1,1'-biphenyl]-2-carboxylate
• Telmisartan Impurity 50
• Buprenorphine Impurity 25

• MDL： MFCD20233280
• Inchi： 1S/C15H14O3/c1-18-15(17)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12/h2-9,16H,10H2,1H3
• InChI Key： HCRFHWQUDDECED-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CO)C=C2)=CC=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 263.06200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Experimental Properties

• Density: 1.173±0.06 g/cm3(Predicted)
• Boiling Point: 420.1±38.0 °C(Predicted)
• PSA: 88.77000
• LogP: 3.27440
• pka: 14.26±0.10(Predicted)

[1,1'-Biphenyl]-2-carboxylicacid, 4'-(hydroxymethyl)-, methyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on [1,1'-Biphenyl]-2-carboxylicacid, 4'-(hydroxymethyl)-, methyl ester

Comprehensive Overview of [1,1'-Biphenyl]-2-carboxylic acid, 4'-(hydroxymethyl)-, methyl ester (CAS No. 158144-55-9)

The compound [1,1'-Biphenyl]-2-carboxylic acid, 4'-(hydroxymethyl)-, methyl ester (CAS No. 158144-55-9) is a specialized organic molecule with a unique biphenyl backbone. This methyl ester derivative is widely studied in pharmaceutical and material science research due to its versatile functional groups, including a hydroxymethyl substituent and a carboxylic acid methyl ester. Its structural features make it a valuable intermediate for synthesizing complex molecules, particularly in drug discovery and advanced polymer applications.

In recent years, the demand for biphenyl-based compounds has surged, driven by their applications in OLED materials, liquid crystals, and bioactive molecule synthesis. Researchers frequently search for "CAS 158144-55-9 properties" or "methyl ester biphenyl derivatives" to explore its potential in green chemistry and sustainable synthesis. The compound’s balanced hydrophobicity and reactivity also make it a candidate for catalysis and nanomaterial functionalization.

From a synthetic perspective, [1,1'-Biphenyl]-2-carboxylic acid, 4'-(hydroxymethyl)-, methyl ester is often prepared via esterification or cross-coupling reactions, with yields optimized through modern techniques like microwave-assisted synthesis. Analytical methods such as HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently queried in academic forums. Its stability under ambient conditions and compatibility with common solvents enhance its practicality in lab settings.

Beyond industrial uses, this compound has garnered attention in medicinal chemistry for its potential as a pharmacophore. Queries like "hydroxymethyl biphenyl applications in drugs" reflect growing interest in its role in designing anti-inflammatory or antiviral agents. However, rigorous toxicity studies and regulatory approvals remain essential before clinical adoption.

Environmental and safety considerations are also trending topics. While CAS 158144-55-9 is not classified as hazardous, proper waste disposal and handling protocols are emphasized in safety data sheets. Researchers often seek "biodegradability of biphenyl esters" to align with eco-friendly research practices.

In summary, [1,1'-Biphenyl]-2-carboxylic acid, 4'-(hydroxymethyl)-, methyl ester exemplifies the intersection of innovation and utility in organic chemistry. Its adaptability across industries and alignment with sustainability goals ensure its relevance in future scientific advancements.